ethyl 6-ethyl-2-({[7-(2-furyl)pyrazolo[1,5-a]pyrimidin-3-yl]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 6-ethyl-2-[[7-(furan-2-yl)pyrazolo[1,5-a]pyrimidine-3-carbonyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C24H24N4O4S/c1-3-14-7-8-15-19(12-14)33-23(20(15)24(30)31-4-2)27-22(29)16-13-26-28-17(9-10-25-21(16)28)18-6-5-11-32-18/h5-6,9-11,13-14H,3-4,7-8,12H2,1-2H3,(H,27,29)
• InChI Key: XWJGAQJYTIKVFP-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)SC(=C2C(=O)OCC)NC(=O)C3=C4N=CC=C(N4N=C3)C5=CC=CO5
• Molecular Formula: C24H24N4O4S
• Molecular Weight: 464.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves converting ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate into derivatives through acetylation or propionylation, followed by treatment with hydrazine hydrate to yield amino-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-ones. These compounds can then be further reacted with aromatic aldehydes to produce Schiff bases, showcasing a pathway for the synthesis of related compounds with potential antibacterial, antifungal, and anti-inflammatory activities (Narayana et al., 2006).

Molecular Structure Analysis

The molecular structures of related compounds, such as ethyl 5-amino-3-(4,6-dimethylpyrimidin-2-ylamino)-1-methyl-1H-pyrazole-4-carboxylate, have been determined, revealing intramolecular N-H...O bonds and nearly planar rings formed by these hydrogen bonds. This insight into the molecular structure aids in understanding the chemical behavior of similar complex molecules (Wu et al., 2005).

Chemical Reactions and Properties

Various reactions involving ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate have been explored, leading to the synthesis of novel heterocyclic compounds with potential hypnotic activity. These reactions include conversion with nucleophiles into benzothieno[2,3-d]pyrimidine derivatives, showcasing the compound's reactivity and potential for generating therapeutically relevant molecules (Ghorab et al., 1995).

Physical Properties Analysis

The physical properties of similar compounds are typically characterized by spectroscopic methods, including IR, Raman, NMR, and X-ray diffraction. For example, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate was extensively studied, providing valuable data on vibrational frequencies, geometric parameters, and molecular orbitals, which are crucial for understanding the physical characteristics of complex organic molecules (Koca et al., 2014).

Chemical Properties Analysis

The chemical properties of compounds in this class are often elucidated through their synthesis and reactivity patterns. For instance, the multicomponent synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its derivatives highlights the compound's utility in generating a variety of heterocyclic systems with potential biological importance. These synthetic pathways provide insights into the chemical properties and reactivity of these complex molecules, facilitating the discovery of new therapeutic agents (Gad et al., 2020).